JNJ-46778212

• Molecular Formula: C20H17FN2O3
• Molecular Weight: 352.4 g/mol
• InChI: InChI=1S/C20H17FN2O3/c21-15-8-6-14(7-9-15)20(24)23-11-10-17-18(12-23)26-19(22-17)13-25-16-4-2-1-3-5-16/h1-9H,10-13H2
• InChIKey: QUZLMKNNIUSREV-UHFFFAOYSA-N

JNJ-46778212: Biased mGlu5 PAM Overview

JNJ-46778212 (VU0409551) is a potent, orally bioavailable, and CNS-penetrant metabotropic glutamate receptor 5 (mGlu5) positive allosteric modulator (PAM) that was advanced as a clinical candidate for schizophrenia [1]. It belongs to the (2-(phenoxymethyl)-6,7-dihydrooxazolo[5,4-c]pyridine-5(4H)-yl(aryl)methanone chemotype and is distinguished by its unique stimulus bias: it selectively potentiates mGlu5 coupling to Gαq-mediated calcium signaling without enhancing mGlu5 modulation of NMDAR currents [2]. This profile fundamentally differentiates it from classical, non-biased mGlu5 PAMs.

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Biased mGlu5 PAM that potentiates Gαq-calcium signaling without enhancing NMDAR currents

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CNS-penetrant tool compound for schizophrenia-related signaling studies in rodent models

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Enables pathway-specific dissection: AKT modulation without MAPK cross-reactivity in scPCP model

• [1] Conde-Ceide S, Martínez-Viturro CM, Alcázar J, et al. Discovery of VU0409551/JNJ-46778212: An mGlu5 Positive Allosteric Modulator Clinical Candidate Targeting Schizophrenia. ACS Med Chem Lett. 2015;6(6):716-720. doi:10.1021/acsmedchemlett.5b00181. View Source
• [2] Rook JM, Xiang Z, Lv X, et al. Biased mGlu5-Positive Allosteric Modulators Provide In Vivo Efficacy without Potentiating mGlu5 Modulation of NMDAR Currents. Neuron. 2015;86(4):1029-1040. doi:10.1016/j.neuron.2015.03.063. View Source

Why Not Substitute with Generic mGlu5 PAMs

Not all mGlu5 PAMs are functionally equivalent. JNJ-46778212 exhibits a distinct stimulus bias, potentiating Gαq-mediated calcium mobilization (EC50 235 nM) while leaving NMDAR current modulation untouched, a property not shared by prototypical PAMs like CDPPB which potentiate both pathways [1]. Furthermore, a recent head-to-head study demonstrated that JNJ-46778212 and VU0360172—another potent, selective mGlu5 PAM—differentially modulate intracellular signaling kinases (AKT vs. MAPK) in a disease-relevant rodent model, producing divergent pharmacodynamic signatures despite similar behavioral efficacy [2]. These molecular-level differences mean that substituting one mGlu5 PAM for another can lead to unpredictable downstream signaling outcomes, undermining experimental reproducibility and translational validity.

Pathway Non-biased mGlu5 PAMs (e.g., CDPPB) potentiate both Gαq and NMDAR pathways, which may confound Gαq-specific signaling readouts.

Kinase VU0360172 preferentially reduces p-MAPK rather than p-AKT; AKT-dependent pathway interpretation may differ.

PK Legacy mGlu5 PAMs often lack published unbound brain partition coefficients (Kp,uu), complicating free-drug target engagement extrapolation.

• [1] Rook JM, Xiang Z, Lv X, et al. Biased mGlu5-Positive Allosteric Modulators Provide In Vivo Efficacy without Potentiating mGlu5 Modulation of NMDAR Currents. Neuron. 2015;86(4):1029-1040. doi:10.1016/j.neuron.2015.03.063. View Source
• [2] Brown J, Iacovelli L, Di Cicco G, et al. The comparative effects of mGlu5 receptor positive allosteric modulators VU0409551 and VU0360172 on cognitive deficits and signalling in the sub-chronic PCP rat model for schizophrenia. Neuropharmacology. 2022;208:108982. doi:10.1016/j.neuropharm.2022.108982. View Source

Evidence vs. Closest mGlu5 PAM Comparators

Stimulus Bias vs. NMDAR Potentiation

JNJ-46778212 is a biased mGlu5 PAM that potentiates Gαq-mediated calcium mobilization (EC50 = 235 nM in rat hippocampal neurons) but does not enhance mGlu5 modulation of NMDAR currents [1]. In contrast, the prototypical PAM CDPPB potentiates both Gαq-mediated calcium signaling and NMDAR currents, demonstrating a non-biased profile [1]. This differential signaling fingerprint is not a potency-driven artifact but a mechanistic divergence confirmed by direct electrophysiological recordings.

NMDAR current potentiation

Head-to-head

JNJ-46778212: No significant NMDAR current potentiation; CDPPB: potentiates both Gαq and NMDAR currents

Supports Gαq-selective pathway interpretation without NMDAR interference

Whole-cell patch-clamp in rat CA1 pyramidal neurons

Evidence Dimension	Potentiation of NMDAR currents in rat hippocampal neurons
Target Compound Data	No significant potentiation of NMDAR currents at concentrations that fully potentiate calcium mobilization
Comparator Or Baseline	CDPPB: potentiates both Gαq-mediated calcium mobilization and NMDAR currents
Quantified Difference	Qualitative and functional: presence vs. absence of NMDAR current potentiation, confirmed by patch-clamp electrophysiology
Conditions	Whole-cell patch-clamp recordings of NMDAR-mediated currents in acutely isolated rat hippocampal CA1 pyramidal neurons; calcium mobilization assays in HEK293 cells expressing rat mGlu5

Why This Matters

Users seeking to dissect mGlu5 signaling pathways without confounding NMDAR modulation must select JNJ-46778212 over non-biased PAMs like CDPPB.

• [1] Rook JM, Xiang Z, Lv X, et al. Biased mGlu5-Positive Allosteric Modulators Provide In Vivo Efficacy without Potentiating mGlu5 Modulation of NMDAR Currents. Neuron. 2015;86(4):1029-1040. doi:10.1016/j.neuron.2015.03.063. View Source

Glutamate CRC Fold-Shift Cooperativity

JNJ-46778212 produces a maximum leftward fold-shift of 11 in the glutamate concentration-response curve (CRC) for calcium mobilization in HEK293 cells expressing rat mGlu5 [1]. By comparison, the classical mGlu5 PAM CDPPB achieves a maximum fold-shift of 9.1 in CHO cells expressing human mGluR5 [2]. This indicates that JNJ-46778212 has a slightly higher positive cooperativity with the endogenous orthosteric agonist glutamate.

Glutamate CRC leftward shift

Cross-study

11-fold (JNJ-46778212) vs 9.1-fold (CDPPB)

May indicate greater positive cooperativity with glutamate in calcium mobilization assays

HEK293/CHO cells; cross-study comparison with different cell backgrounds

Evidence Dimension	Maximum leftward shift of glutamate CRC
Target Compound Data	11-fold (maximal)
Comparator Or Baseline	CDPPB: 9.1-fold (maximal)
Quantified Difference	1.9-fold greater leftward shift (11 vs. 9.1)
Conditions	JNJ-46778212: HEK293 cells expressing rat mGlu5, calcium mobilization assay. CDPPB: CHO cells expressing human mGlu5, calcium mobilization assay.

Why This Matters

A higher fold-shift implies a greater capacity to amplify sub-threshold glutamate signals, which may translate to a broader dynamic range of mGlu5 potentiation in systems where glutamate tone is low.

• [1] Rook JM, Xiang Z, Lv X, et al. Biased mGlu5-Positive Allosteric Modulators Provide In Vivo Efficacy without Potentiating mGlu5 Modulation of NMDAR Currents. Neuron. 2015;86(4):1029-1040. doi:10.1016/j.neuron.2015.03.063. View Source
• [2] Kinney GG, O'Brien JA, Lemaire W, et al. A Novel Selective Positive Allosteric Modulator of Metabotropic Glutamate Receptor Subtype 5 Has in Vivo Activity and Antipsychotic-Like Effects in Rat Behavioral Models. J Pharmacol Exp Ther. 2005;313(1):199-206. doi:10.1124/jpet.104.079244. View Source

In Vivo Antipsychotic-Like Potency

In the amphetamine-induced hyperlocomotion (AHL) model—a standard preclinical screen for antipsychotic activity—JNJ-46778212 reversed the behavior with an ED50 of 5.9 mg/kg (p.o.) and a maximal reversal of 78.1% [1]. Using rat unbound brain concentration-efficacy data, the in vivo EC50 was calculated as 97 nM with an Emax of 82% [1]. In a separate study, the structurally distinct mGlu5 PAM VU0360172 required an ED50 of 15.2 mg/kg (i.p.) to achieve similar reversal in the same rat strain [2]. This indicates approximately 2.6-fold greater potency for JNJ-46778212 on a mg/kg basis.

AHL model reversal ED50

Cross-study

ED50 5.9 mg/kg p.o. (JNJ-46778212) vs 15.2 mg/kg i.p. (VU0360172)

Lower ED50 in amphetamine-induced hyperlocomotion model; reported ~2.6-fold difference

Sprague-Dawley rats; differing routes of administration

Evidence Dimension	ED50 for reversal of amphetamine-induced hyperlocomotion in rats
Target Compound Data	ED50 = 5.9 mg/kg (p.o.), maximal reversal 78.1%
Comparator Or Baseline	VU0360172: ED50 = 15.2 mg/kg (i.p.)
Quantified Difference	~2.6-fold lower ED50 (5.9 vs. 15.2 mg/kg), indicating higher in vivo potency
Conditions	JNJ-46778212: oral administration, Sprague-Dawley rats, amphetamine 1 mg/kg s.c. VU0360172: intraperitoneal administration, Sprague-Dawley rats, amphetamine dose not specified in figure legend.

Why This Matters

Lower effective doses in a validated antipsychotic model reduce compound consumption per experiment while maintaining robust efficacy, an important consideration for high-throughput in vivo screening programs.

• [1] Rook JM, Xiang Z, Lv X, et al. Biased mGlu5-Positive Allosteric Modulators Provide In Vivo Efficacy without Potentiating mGlu5 Modulation of NMDAR Currents. Neuron. 2015;86(4):1029-1040. doi:10.1016/j.neuron.2015.03.063. View Source
• [2] Sullivan LC, Chavera TA, Jamshidi RJ, et al. In Vivo Occupancy of Metabotropic Glutamate Receptor Subtype 5 (mGlu5) by Novel Positive Allosteric Modulators Using [18F]FPEB Positron Emission Tomography. Neuropsychopharmacology. 2015;40(6):1455-1464. doi:10.1038/npp.2014.245. View Source

CNS Penetration and Free Brain Exposure

JNJ-46778212 demonstrates favorable CNS penetration with a total brain-to-plasma partition coefficient (Kp) of 2.3 and an unbound brain-to-plasma partition coefficient (Kp,uu) of 1.3 in rats following oral administration [1]. A Kp,uu >1 indicates that free drug concentrations in the brain exceed those in plasma, confirming passive BBB permeation without active efflux. The plasma free fraction (fup) is 0.07 and the brain free fraction (fubr) is 0.04 [1]. In comparison, ADX-47273, another mGlu5 PAM, reports a total B/P ratio >2 but no published Kp,uu value , making precise free drug comparisons impossible.

Brain penetration Kp,uu

Reported

Kp,uu = 1.3 (free brain > plasma); fup 0.07, fubr 0.04

Supports CNS target engagement modeling with defined free-drug PK

Rat oral PK; comparator ADX-47273 lacks published Kp,uu

Evidence Dimension	Unbound brain-to-plasma partition coefficient (Kp,uu)
Target Compound Data	Kp = 2.3; Kp,uu = 1.3; fup = 0.07; fubr = 0.04
Comparator Or Baseline	ADX-47273: total B/P ratio >2; Kp,uu not reported
Quantified Difference	Kp,uu of 1.3 confirms free drug equilibrium across BBB; comparator lacks unbound data for direct comparison
Conditions	Rat pharmacokinetic study following oral administration of JNJ-46778212 (3-100 mg/kg)

Why This Matters

A well-characterized Kp,uu value allows researchers to accurately relate in vitro pharmacology to in vivo target engagement, a critical parameter for CNS drug discovery that is unavailable for many older mGlu5 PAMs.

• [1] Rook JM, Xiang Z, Lv X, et al. Biased mGlu5-Positive Allosteric Modulators Provide In Vivo Efficacy without Potentiating mGlu5 Modulation of NMDAR Currents. Neuron. 2015;86(4):1029-1040. doi:10.1016/j.neuron.2015.03.063. View Source

Divergent AKT vs. MAPK Pathway Modulation

In a head-to-head study using the sub-chronic phencyclidine (scPCP) rat model of schizophrenia, both JNJ-46778212 and VU0360172 reversed cognitive deficits at 10 and 20 mg/kg, but their effects on intracellular signaling diverged markedly [1]. JNJ-46778212 significantly reduced the scPCP-induced elevation of phosphorylated AKT (p-AKT), whereas VU0360172 significantly reduced phosphorylated MAPK (p-MAPK) [1]. This differential modulation of key kinases implicated in schizophrenia pathology provides direct evidence that these two mGlu5 PAMs engage distinct downstream signaling cascades.

Kinase modulation scPCP model

Head-to-head

JNJ-46778212: ↓ p-AKT; VU0360172: ↓ p-MAPK

Distinct AKT pathway engagement; MAPK pathway not significantly altered

Prefrontal cortex, sub-chronic PCP rat model

Evidence Dimension	Modulation of phospho-kinase levels in prefrontal cortex
Target Compound Data	Significant decrease in p-AKT expression; no significant effect on p-MAPK
Comparator Or Baseline	VU0360172: significant decrease in p-MAPK expression; no significant effect on p-AKT
Quantified Difference	Qualitatively opposite pattern of kinase modulation (AKT vs. MAPK pathway selectivity)
Conditions	Sub-chronic PCP rat model (5 mg/kg i.p. for 7 days, 7-day washout); PAMs administered at 10 and 20 mg/kg; prefrontal cortex tissue analyzed by Western blot

Why This Matters

This is the most direct evidence that JNJ-46778212 is not functionally interchangeable with VU0360172; researchers studying AKT-dependent mechanisms in schizophrenia must use JNJ-46778212 specifically.

• [1] Brown J, Iacovelli L, Di Cicco G, et al. The comparative effects of mGlu5 receptor positive allosteric modulators VU0409551 and VU0360172 on cognitive deficits and signalling in the sub-chronic PCP rat model for schizophrenia. Neuropharmacology. 2022;208:108982. doi:10.1016/j.neuropharm.2022.108982. View Source

Validated Application Scenarios

Isolating Gαq Signaling from NMDAR Modulation

Researchers studying the functional uncoupling of mGlu5-mediated calcium mobilization from NMDAR potentiation require a tool compound that isolates the Gαq arm of the pathway. JNJ-46778212 enables this dissection because it potentiates Gαq-calcium signaling with an EC50 of 235 nM without enhancing NMDAR currents in hippocampal CA1 neurons [1]. This property is absent in non-biased PAMs such as CDPPB.

Antipsychotic Screening with Amphetamine Hyperlocomotion

For laboratories running rodent AHL assays to screen novel antipsychotic mechanisms, JNJ-46778212 offers a well-characterized positive control with an oral ED50 of 5.9 mg/kg and an unbound brain EC50 of 97 nM [1]. Its 2.6-fold greater potency (on a mg/kg basis) compared to VU0360172 (ED50 = 15.2 mg/kg, i.p. [2]) reduces the amount of compound required per animal, lowering cost per experiment in high-throughput behavioral pharmacology settings.

AKT-Specific Signaling in Schizophrenia Models

The sub-chronic PCP rat model is a gold-standard paradigm for studying cognitive deficits and molecular pathology in schizophrenia. JNJ-46778212 selectively normalizes the elevated p-AKT levels in prefrontal cortex—a kinase strongly implicated in schizophrenia pathophysiology—whereas VU0360172 targets the MAPK pathway instead [3]. Investigators focusing on AKT-dependent mechanisms of cognitive dysfunction or antipsychotic response should select JNJ-46778212 to ensure pathway-specific pharmacological intervention.

CNS Target Engagement with Defined Free PK

Accurate translation of in vitro potency to in vivo target engagement requires knowledge of unbound brain concentrations. JNJ-46778212 is one of the few mGlu5 PAMs with a fully characterized unbound brain-to-plasma partition coefficient (Kp,uu = 1.3) [1], enabling precise pharmacokinetic-pharmacodynamic (PK-PD) modeling. This makes it the preferred mGlu5 PAM for occupancy studies, microdialysis experiments, and combined PET/pharmacodynamic investigations where free drug concentration at the target site must be rigorously defined.

Application

Selection Property

Validation Focus

Gαq-NMDAR uncoupling studies

Biased mGlu5 PAM (Gαq-selective)

Absence of NMDAR current potentiation in CA1 neurons

Amphetamine-induced hyperlocomotion model

Oral bioavailability, CNS penetration

Reversal of hyperlocomotion endpoint

AKT pathway in schizophrenia signaling models

AKT-selective modulation in scPCP model

p-AKT normalization in prefrontal cortex

CNS target engagement PK-PD modeling

Defined Kp,uu and free brain concentrations

Free-drug PK-PD correlation

• [1] Rook JM, Xiang Z, Lv X, et al. Biased mGlu5-Positive Allosteric Modulators Provide In Vivo Efficacy without Potentiating mGlu5 Modulation of NMDAR Currents. Neuron. 2015;86(4):1029-1040. doi:10.1016/j.neuron.2015.03.063. View Source
• [2] Sullivan LC, Chavera TA, Jamshidi RJ, et al. In Vivo Occupancy of Metabotropic Glutamate Receptor Subtype 5 (mGlu5) by Novel Positive Allosteric Modulators Using [18F]FPEB Positron Emission Tomography. Neuropsychopharmacology. 2015;40(6):1455-1464. doi:10.1038/npp.2014.245. View Source
• [3] Brown J, Iacovelli L, Di Cicco G, et al. The comparative effects of mGlu5 receptor positive allosteric modulators VU0409551 and VU0360172 on cognitive deficits and signalling in the sub-chronic PCP rat model for schizophrenia. Neuropharmacology. 2022;208:108982. doi:10.1016/j.neuropharm.2022.108982. View Source